Cas no 20760-06-9 (2-ETHYLTHIOMETHYLPHENOL)

• Product Name: 2-ETHYLTHIOMETHYLPHENOL
• CAS No: 20760-06-9
• MF: C₉H₁₂S
• MW: 152.256581306458
• MDL: MFCD11617764
• CID: 910476
• PubChem ID: 10898891
• Update Time: 2025-04-19

2-ETHYLTHIOMETHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 2-ETHYLTHIOMETHYLPHENOL
• 2-ethylthioanisole
• o-ethylthioanisole
• sulfide,o-ethylphenylmethyl
• (2-Aethyl-phenyl)-methyl-sulfid
• (2-ethyl-phenyl)-methyl sulfide
• 1,2,3,4-BUTANETETRACARBOXYLIC DIANHYDRIDE
• 2-Methylmercapto-1-aethyl-benzol
• Butanetetracarboxylicdianhydride
• meso-Butan-1,2,3,4-tetracarbonsaeure-1,2,3,4-dianhydrid
• meso-butane-1,2,3,4-tetracarboxylic acid-1,2,3,4-dianhydride
• MeS-o-C6H4Et
• Nsc512767
• AKOS006315819
• 2-Ethylphenyl methyl sulfide
• 20760-06-9
• Benzene, 1-ethyl-2-(methylthio)-
• (2-ETHYLPHENYL)(METHYL)SULFANE
• SCHEMBL8481321
• 1-ethyl-2-methylsulfanylbenzene
• 1-ETHYL-2-(METHYLSULFANYL)BENZENE

• MDL： MFCD11617764
• Inchi： 1S/C9H12S/c1-3-8-6-4-5-7-9(8)10-2/h4-7H,3H2,1-2H3
• InChI Key： WEBZMGHVGASLFJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 152.06606
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.0210
• Melting Point: -45°C (estimate)
• Boiling Point: 224.76°C (estimate)
• Refractive Index: 1.5688
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers